3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H13N3O3S/c17-13-10-2-1-5-18-16(10)23-14(13)15(20)19-9-3-4-11-12(8-9)22-7-6-21-11/h1-5,8H,6-7,17H2,(H,19,20)
• InChI Key: JCACAYMPMNCORS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=C(S3)N=CC=C4)N
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide is a chemical compound that has recently gained attention in scientific research. It has potential applications in the field of medicinal chemistry due to its unique structure and mechanism of action.

Mechanism of Action

The mechanism of action of 3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It can also inhibit the formation of amyloid-beta plaques in the brain, which are a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have anti-cancer, anti-inflammatory, and anti-Alzheimer's disease properties. It can also affect the levels of certain neurotransmitters in the brain, which may be responsible for its therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide in lab experiments are its unique structure and mechanism of action. It has potential applications in the fields of medicinal chemistry, cancer research, and Alzheimer's disease research. However, the limitations of using this compound in lab experiments are its moderate yield in the synthesis method and its lack of understanding of its mechanism of action.

Future Directions

There are many future directions for the research of 3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide. One direction is to optimize the synthesis method to increase the yield of the compound. Another direction is to study the mechanism of action in more detail to fully understand how it works. Additionally, further research can be done to explore its potential applications in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Finally, future research can focus on developing analogs of this compound to improve its therapeutic properties.

Synthesis Methods

The synthesis of 3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide involves a multi-step process. The starting material is 2-chlorothiophene-3-carboxylic acid, which is reacted with 2,3-dihydro-1,4-benzodioxin-6-amine to form an intermediate compound. This intermediate is then reacted with 2-bromo-5-chloropyridine to form the final product. The yield of this synthesis method is moderate, but it can be improved with optimization.

Scientific Research Applications

3-amino-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thieno[2,3-b]pyridine-2-carboxamide has potential applications in the field of medicinal chemistry. It has been shown to have anti-cancer properties and can inhibit the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease, as it can inhibit the formation of amyloid-beta plaques in the brain. It has also been shown to have anti-inflammatory properties and can be used to treat inflammatory diseases.